Cas no 2248358-17-8 (4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid
• CAS No: 2248358-17-8
• MF: C₅H₂BrF₂NO₂S
• MW: 258.040686130524
• CID: 5960416
• PubChem ID: 137939064
• Update Time: 2025-06-08

4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510589
• 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid
• 2248358-17-8

• Inchi： 1S/C5H2BrF2NO2S/c6-2-1(3(7)8)12-4(9-2)5(10)11/h3H,(H,10,11)
• InChI Key： IAQMPUIAPAVOLD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)SC(C(=O)O)=N1

Computed Properties

• Exact Mass: 256.89577g/mol
• Monoisotopic Mass: 256.89577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid

Introduction to 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid (CAS No. 2248358-17-8)

4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid, identified by the CAS number 2248358-17-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both bromine and difluoromethyl substituents in its molecular structure imparts unique chemical properties, making it a valuable scaffold for further derivatization and exploration.

The structural motif of 1,3-thiazole provides a stable aromatic system with sulfur and nitrogen atoms at positions 1 and 3, respectively. This core structure is highly conducive to interactions with biological targets due to its ability to form hydrogen bonds and participate in π-stacking interactions. The introduction of a bromo substituent at the 4-position enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Meanwhile, the difluoromethyl group at the 5-position introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule.

In recent years, there has been growing interest in thiazole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of compounds like 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid in developing novel inhibitors targeting enzymes involved in metabolic pathways, inflammation, and cancer progression. For instance, studies have shown that thiazole-based molecules can interact with ATP-binding sites of kinases, thereby inhibiting their activity and disrupting signaling cascades relevant to tumor growth.

One particularly compelling application area is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of novel chemotypes with distinct mechanisms of action. The bromine and difluoromethyl groups in 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid contribute to its potential as a building block for synthesizing compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have suggested that derivatives of this scaffold exhibit promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA).

The carboxylic acid functionality at the 2-position of the thiazole ring offers another avenue for chemical modification. This group can be readily converted into esters, amides, or other derivatives through standard coupling reactions, enabling fine-tuning of physicochemical properties such as solubility and bioavailability. Such modifications are crucial for optimizing pharmacokinetic profiles and enhancing target engagement in drug candidates.

Advances in computational chemistry have further accelerated the exploration of 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid as a lead compound. Molecular docking simulations have been employed to predict binding affinities with various protein targets, including transcription factors and enzyme domains implicated in neurodegenerative diseases. These virtual screening approaches have identified key interactions that rationalize its potential utility in designing therapeutics for conditions such as Alzheimer's disease or Parkinson's disease.

In agrochemical applications, thiazole derivatives are recognized for their role as fungicides and herbicides due to their ability to inhibit fungal cell membrane synthesis or disrupt plant hormone signaling. The structural features of 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid make it a promising candidate for developing next-generation crop protection agents with improved efficacy against resistant strains of pathogens while maintaining environmental safety.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as thiourea or halogenated thiazoles. Key synthetic steps often include halogenation at the desired positions followed by functional group interconversion to introduce the carboxylic acid moiety. Recent innovations in catalytic methods have enabled more efficient routes to these complex molecules without compromising yield or purity.

Evaluation of 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid in preclinical models has revealed intriguing biological activities that warrant further investigation. In vitro assays have demonstrated its capacity to modulate pathways associated with oxidative stress response and inflammation-related diseases. Notably, derivatives derived from this scaffold have shown selective inhibition toward certain isoforms of cyclooxygenase (COX), which are implicated in pain perception and inflammatory responses.

The growing body of evidence supporting the therapeutic potential of thiazole derivatives has spurred interest among academic institutions and pharmaceutical companies alike. Collaborative efforts between synthetic chemists and biologists are now focused on expanding libraries of analogs based on 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid to identify optimized leads for clinical development. High-throughput screening campaigns combined with structure-based drug design are being employed to accelerate this process.

From an industrial perspective, scalable synthetic methodologies are critical for transitioning promising candidates into viable drug products. Process chemists are working on optimizing reaction conditions to minimize waste generation while maintaining cost-effectiveness—a key consideration for commercial manufacturing processes involving specialized intermediates like this one.

The regulatory landscape also plays an important role in guiding research directions related to compounds such as 4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid (CAS No. 2248358-17-8). Compliance with guidelines set forth by agencies such as the FDA or EMA ensures that novel therapeutics undergo rigorous evaluation before reaching patients but also encourages innovation through clear pathways for approval once safety profiles meet established standards.

In conclusion,4-Bromo-5-(difluoromethyl)-1,3-thiazole-2-carboxylic acid represents a structurally intriguing compound with broad applicability across multiple sectors including medicine agriculture it serves not only as a starting point but also inspiration future discoveries within heterocyclic chemistry Its unique combination substituents makes it particularly well-suited towards developing innovative solutions addressing global challenges health food security alike As research continues evolve expect see even greater utility emerge from this versatile scaffold